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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2,2-diphenylbutyronitrile, a compound of interest in pharmaceutical and chemical

synthesis. The information is compiled from various chemical suppliers and databases to

ensure a thorough summary for research and development applications.

Core Physical and Chemical Properties
4-Bromo-2,2-diphenylbutyronitrile is a white to off-white or light yellow crystalline powder.[1]

[2][3] It is recognized for its role as an intermediate in the synthesis of various organic

molecules.[4]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 4-
Bromo-2,2-diphenylbutyronitrile.
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Property Value Source(s)

CAS Number 39186-58-8 [5][6][7][8]

Molecular Formula C₁₆H₁₄BrN [1][6][8][9]

Molecular Weight 300.19 g/mol [6][8][9]

300.2 g/mol [4][10]

300.20 g/mol [1]

Melting Point 65 - 69 °C [5][6][7]

69.0 - 70.4 °C [11]

59 - 61 °C [12]

66 - 67 °C (in Methanol) [2]

Boiling Point
160-165 °C (at 0.15002

mmHg)
[2]

Appearance Off white creamish powder [5][6][7]

White to Light yellow powder to

crystal
[1]

White Solid [4][12]

White crystalline powder [3][11]

Solubility Soluble in Methanol [5][6][7]

Soluble in Chloroform [12]

Purity (Assay by GC) ≥ 98% [5][6][7]

> 95.0% (GC) [1]

99.28% [11]

Topological Polar Surface Area 23.8 Å² [6][7][9]

XLogP3-AA 4.2 [2][9]
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively available in the public domain, as this data is typically generated for quality

control purposes by commercial suppliers. However, standard analytical methods would be

employed for these characterizations:

Melting Point: Determined using a calibrated melting point apparatus, likely following a

standard pharmacopeial method such as USP <741> or Ph. Eur. 2.2.14. The range in

reported values may reflect differences in purity or the specific methodology used by different

suppliers.

Gas Chromatography (GC): Purity, reported as "Assay by GC," is determined by gas

chromatography.[5][7] This technique separates the compound from any impurities, and the

relative peak areas are used to calculate the purity percentage.

Spectroscopy: While not a physical property, FT-IR spectroscopy is used to confirm the

identity of the compound by comparing its infrared spectrum to a reference spectrum.[11]

Logical Relationship of Properties
The following diagram illustrates the logical flow from the compound's identity to its

macroscopic physical properties.

Logical Flow of Property Determination

Compound Identity
4-Bromo-2,2-diphenylbutyronitrile

(CAS: 39186-58-8)

Molecular Structure
C16H14BrN Experimentally Determined Properties

Calculated Properties
Molecular Weight: ~300.2 g/mol

TPSA: 23.8 Å²

Melting Point
(e.g., 65-69 °C)

Solubility
(e.g., in Methanol)

Appearance
(e.g., White Crystalline Powder)

Purity (Assay)
(e.g., >98% by GC)
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Caption: Relationship between compound identity and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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